1-Prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene

• CAS No.: 116410-40-3
• Molecular Formula: C20H22O2S2
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 1-prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene
• InChI: InChI=1S/C20H22O2S2/c1-3-13-21-17-5-9-19(10-6-17)23-15-16-24-20-11-7-18(8-12-20)22-14-4-2/h3-12H,1-2,13-16H2
• InChI Key: QNCZFJKHWUKOOJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)SCCSC2=CC=C(C=C2)OCC=C

Description

1-Prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene typically involves the reaction of 4,4’-dihydroxydiphenyl sulfone with allyl chloride under controlled conditions. The reaction is carried out at temperatures between 55-60°C and under autogenously generated pressure .

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory synthesis but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-Prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert it into corresponding thiols.

Substitution: Electrophilic substitution reactions are common, especially on the benzene rings.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine or nitric acid.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

1-Prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 1-Prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene involves its interaction with specific molecular targets. The compound can interact with enzymes and receptors, leading to various biological effects. The pathways involved include oxidative stress response and modulation of signaling pathways .

Comparison with Similar Compounds

• 1-Prop-2-enoxy-4-(4-prop-2-enoxyphenyl)benzene
• 1,1’-Sulfonylbis[4-(prop-2-en-1-yloxy)benzene]
• 1-Prop-2-enoxy-2-(2-prop-2-enoxyphenyl)benzene